Potassium 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propionate

• CAS RN: 67118-55-2
• Molecular Formula: C6F11KO3
• Molecular Weight: 368.14 g/mol
• IUPAC Name: potassium;2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoate
• InChI: InChI=1S/C6HF11O3.K/c7-2(1(18)19,4(10,11)12)20-6(16,17)3(8,9)5(13,14)15;/h(H,18,19);/q;+1/p-1
• InChI Key: JEDKCJRGYITGMG-UHFFFAOYSA-M
• Canonical SMILES: C(=O)(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)[O-].[K+]

Description

Potassium 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propionate is a useful research compound. Its molecular formula is C6F11KO3 and its molecular weight is 368.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using perfluoro-2-methyl-3-oxahexanoyl fluoride (16.6 g, 50 mmol), potassium trimethylsilanolate (6.41 g, 50 mmol), and dry ether (300 mL). Potassium perfluoro-2-methyl-3-oxahexanoate (12.3 g initially and 0.9 g by concentrating the filtrate under vacuum; total: 13.2 g, 72% yield) was isolated as a white solid: 19F NMR (D2O) δ -81.0 ##STR12##